4-Fluoro-2-vinyl-benzonitrile

• Molecular Formula: C9H6FN
• Molecular Weight: 147.15 g/mol
• IUPAC Name: 2-ethenyl-4-fluorobenzonitrile
• InChI: InChI=1S/C9H6FN/c1-2-7-5-9(10)4-3-8(7)6-11/h2-5H,1H2
• InChI Key: NZAQOTNWXZHGAV-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=C(C=CC(=C1)F)C#N
• CAS No.: 934012-96-1

Description

4-Fluoro-2-vinyl-benzonitrile is a useful research compound. Its molecular formula is C9H6FN and its molecular weight is 147.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.0 g 1-Bromo-4-fluoro-2-vinyl-benzene and 1.87 g copper (I) cyanide were dissolved in 16 ml dimethylformamide and heated under microwave irradiation at 200° C. for 25 minutes. The cooled reaction mixture was poured into 200 ml 1 M HCl and extracted five times with portions of 60 ml ethyl acetate. The combined organic layers were washed with 100 ml 1 N HCl, dried over MgSO4, then the solvent was removed in vacuo and the resulting residue purified on silica gel with the eluent heptane=>n-heptane:ethyl acetate=6:1 to obtain 1.77 g 4-Fluoro-2-vinyl-benzonitrile as a solid.